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Compound of Interest |

Compound Name: 2,6-Diphenylcyclohexanone
CAS No.: 37904-84-0
Cat. No.: B1595425
- 7

Executive Summary & Chemical Profile

2,6-Diphenylcyclohexanone is a common intermediate in organic synthesis, frequently
generated via aldol condensation of cyclohexanone and benzaldehyde. While often viewed as
a benign organic solid, its disposal requires strict adherence to waste stream segregation to
prevent "unknown" classifications that inflate disposal costs and safety risks.

This guide moves beyond the Safety Data Sheet (SDS) to provide an operational workflow for
researchers handling this compound in drug discovery and synthesis workflows.

Chemical Identity & Hazard Characterization
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Parameter Specification

Chemical Name 2,6-Diphenylcyclohexanone
CAS Number 37904-84-0

Physical State Solid (Crystalline powder)
Melting Point 119-121 °C

Skin Irritant (Cat 2), Eye Irritant (Cat 2A), STOT

Primary Hazards )
SE 3 (Respiratory)

Storage Class 11 (Combustible Solids)

Strong Oxidizing Agents (e.g., Peroxides, Nitric

Incompatibility Acid)
ci

Waste Characterization Strategy

Effective disposal relies on correctly characterizing the state of the waste. In a synthesis lab,
2,6-Diphenylcyclohexanone rarely exists in isolation. It is usually found in one of two states:

A. The "Mother Liquor" (Reaction Mixture)

o Composition: Contains the target compound dissolved in solvents (often Ethanol, Acetone, or
Ethyl Acetate) with potential unreacted starting materials (Benzaldehyde) and catalysts
(Sodium Hydroxide).

o Risk: High. The presence of flammable solvents (Flash point < 60°C) triggers RCRA Class
D001 (Ignitable).

» Disposal Path: Liquid Organic Waste Stream (Non-Halogenated).

B. The "Isolated Solid" (Pure/Off-Spec)

o Composition: >95% 2,6-Diphenylcyclohexanone.
¢ Risk: Low to Moderate. It is not a P-listed or U-listed acute toxin.

¢ Disposal Path: Solid Chemical Waste Stream.[1]
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Operational Disposal Protocol
Step 1: Segregation & Compatibility Check

CRITICAL: Do not mix this waste with oxidizing acids (Nitric, Chromic) or strong oxidizers. The
ketone functionality can react exothermically with strong oxidizers, creating a fire hazard in the
waste container.

o Correct Stream: Organic Solvents (Non-Halogenated) OR Solid Organic Waste.

 Incorrect Stream: Oxidizers, Aqueous Acid/Base (unless neutralized).

Step 2: Packaging & Labeling

Follow this self-validating protocol to ensure compliance at the pickup stage.

For Solid Waste (Crystals/Powder):

o Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a clear poly-bag
double-lined within a box.

e Labeling:

o Chemical Name: Write "2,6-Diphenylcyclohexanone” fully. Do not use abbreviations like
"2,6-DPC."

o Hazard Checkbox: Mark "Irritant” and "Toxic" (due to potential aquatic toxicity).

o Constituents: If contaminated with filter aid (Celite/Silica), list "Silica Gel" as a constituent.

For Liquid Waste (Mother Liquor):

o Container: Use a standard 4L or 20L solvent carboy (HDPE or Glass).
» Headspace: Leave at least 10% headspace to allow for vapor expansion.
e Labeling:

o List ALL solvents (e.g., "Ethanol 80%, Water 10%, 2,6-Diphenylcyclohexanone 10%").
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o Mark "Flammable" if organic solvents are present.

Step 3: Decontamination of Glassware

Glassware containing residues of 2,6-Diphenylcyclohexanone should not be washed directly
into the sink if substantial solid remains.

e Solvent Rinse: Rinse glassware with a minimal amount of Acetone or Ethanol.
o Collect Rinsate: Pour this rinse into the Liquid Organic Waste container.
e Wash: Once visible solid is removed, wash glassware with soap and water as normal.

Decision Logic Diagram

The following flowchart illustrates the decision-making process for segregating 2,6-
Diphenylcyclohexanone waste.
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Waste Generation:
2,6-Diphenylcyclohexanone

Determine Physical State

Liquid / Solution Solid / Powder
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Contains Halogenated Solvents? Is it mixed with
(DCM, Chloroform) Sharps or Biohazards?

Stream A Stream B: Stream C: Stream D:
Halogenated Or aﬁic Waste Non-Halogenated Organic Waste Solid Chemical Waste Chemo/Sharps Container
9 9 (Ethanol/Acetone mix) (Double-bagged/Jar) (Yellow Bin)

Click to download full resolution via product page

Figure 1: Waste segregation decision matrix for 2,6-Diphenylcyclohexanone and its reaction

mixtures.

Regulatory & Compliance Context (RCRA)

While 2,6-Diphenylcyclohexanone is not a specifically listed hazardous waste (it does not
appear on the EPA's P-list or U-list), it must be managed as hazardous waste due to the
"Cradle-to-Grave" responsibility.
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Applicability to 2,6-
Waste Code )
Diphenylcyclohexanone

Applicable if in solution. Used if the waste
D001 mixture has a flashpoint < 140°F (60°C) (e.qg.,

mixed with Ethanol/Acetone).

Pure Solid. If the solid is pure, it technically has
no EPA waste code unless it exhibits toxicity
characteristics (unlikely). However, Best

None Management Practice (BMP) dictates disposing
of it as "Non-Regulated Chemical Waste"
through a licensed hazardous waste hauler to

ensure incineration.

Do NOT Apply. This code belongs to
U057 Cyclohexanone (parent). Do not assign parent
codes to derivatives unless the parent is present

as a significant unreacted contaminant.

Final Disposal Method

The industry standard for this compound is High-Temperature Incineration. This ensures
complete destruction of the organic ring structure, preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. ehrs.upenn.edu [ehrs.upenn.edu]

e To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2,6-
Diphenylcyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595425#2-6-diphenylcyclohexanone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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